Cas no 1373920-67-2 (2-Fluoro-5-methoxy-3-(trifluoromethyl)benzaldehyde)

• Product Name: 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzaldehyde
• CAS No: 1373920-67-2
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• MDL: MFCD22201033
• CID: 3161426
• PubChem ID: 86277635
• Update Time: 2025-05-24

2-Fluoro-5-methoxy-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzaldehyde
• JS-5035
• CS-0324427
• AKOS026671225
• 1373920-67-2
• MFCD22201033

• MDL： MFCD22201033
• Inchi： 1S/C9H6F4O2/c1-15-6-2-5(4-14)8(10)7(3-6)9(11,12)13/h2-4H,1H3
• InChI Key： YHTRIRREEHYBRI-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=C(C=C1C(F)(F)F)OC

Computed Properties

• Exact Mass: 222.03039208Da
• Monoisotopic Mass: 222.03039208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzaldehyde

Introduction to 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzaldehyde (CAS No. 1373920-67-2)

2-Fluoro-5-methoxy-3-(trifluoromethyl)benzaldehyde, with the CAS number 1373920-67-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of fluorine, methoxy, and trifluoromethyl functional groups, which endow it with a range of valuable properties. In this article, we will delve into the chemical structure, synthesis methods, applications, and recent research advancements related to this compound.

The molecular formula of 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzaldehyde is C₁₀H₈F₄O₂, and its molecular weight is approximately 240.16 g/mol. The presence of the trifluoromethyl group imparts significant electron-withdrawing effects, while the methoxy group provides electron-donating properties. The fluorine atom further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for various applications in drug discovery and materials science.

The synthesis of 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzaldehyde can be achieved through several routes. One common method involves the reaction of 2-fluoro-5-methoxybenzaldehyde with trifluoromethylating agents such as triflic anhydride or trifluoromethyl iodide. Another approach involves the palladium-catalyzed coupling of 2-fluoro-5-methoxyiodobenzene with trifluoromethylboronic acid followed by oxidation to the aldehyde. These synthetic strategies have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

In the realm of medicinal chemistry, 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzaldehyde has shown promise as a building block for the synthesis of bioactive molecules. Its unique electronic properties make it suitable for the design of inhibitors targeting various enzymes and receptors. For instance, recent studies have explored its potential as a scaffold for developing inhibitors of kinases, which are key targets in cancer therapy. The trifluoromethyl group enhances the potency and selectivity of these inhibitors, while the methoxy group improves their solubility and bioavailability.

Beyond its applications in drug discovery, 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzaldehyde has also found use in materials science. Its high electron affinity and lipophilicity make it an excellent candidate for the development of functional materials such as organic semiconductors and photovoltaic materials. Researchers have utilized this compound to create novel polymers and small molecules with enhanced electronic properties, which can be employed in organic light-emitting diodes (OLEDs) and solar cells.

The environmental impact of chemical compounds is a critical consideration in their development and application. Studies on the biodegradability and toxicity of 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzaldehyde have shown that it exhibits low toxicity to aquatic organisms and is biodegradable under certain conditions. This makes it a more environmentally friendly option compared to some other fluorinated compounds used in similar applications.

In conclusion, 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzaldehyde (CAS No. 1373920-67-2) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique combination of functional groups provides valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, its importance in both academic and industrial settings is likely to grow.